Cas no 89694-44-0 (2-Bromo-5-methoxyphenylboronic acid)

2-Bromo-5-methoxyphenylboronic acid structure

89694-44-0 structure

Product Name:2-Bromo-5-methoxyphenylboronic acid

CAS No:89694-44-0

MF:C₇H₈BBrO₃

MW:230.851621627808

MDL:MFCD06659859

CID:654283

PubChem ID:25266062

Update Time:2024-10-26

2-Bromo-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-methoxybenzene boronic acid
- (2-BROMO-5-METHOXY)BENZENEBORONIC ACID
- (2-Bromo-5-methoxyphenyl)boronic acid
- 2-Bromo-5-methoxyphenylboronic acid
- 2-Brom-5-methoxy-benzol-boronsaeure
- OR1188
- AMTB841
- BJQKEDXKQVNQPR-UHFFFAOYSA-N
- 2-Bromo-5-methoxyphenylboranic acid
- FCH1323668
- AB26490
- BC001371
- Boronic acid,B-(2-bromo-5-methoxyphenyl)-
- Z1036
- ST24040162
- F
- B-(2-Bromo-5-methoxyphenyl)boronic acid (ACI)
- Benzeneboronic acid, 2-bromo-5-methoxy- (7CI)
- Boronic acid, (2-bromo-5-methoxyphenyl)- (9CI)
- DTXSID70649526
- MFCD06659859
- (2-Bromo-5-methoxy-phenyl)boronic acid
- 2-Bromo-5-methoxybenzeneboronic acid
- AKOS015835195
- DB-000455
- SY122905
- CS-0038152
- SCHEMBL645367
- 2-Bromo-5-methoxybenzeneboronicacid
- AS-2888
- 89694-44-0
- MDL： MFCD06659859
- Inchi： 1S/C7H8BBrO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3
- InChI Key： BJQKEDXKQVNQPR-UHFFFAOYSA-N
- SMILES： BrC1C(B(O)O)=CC(OC)=CC=1

Computed Properties

Exact Mass: 229.97500
Monoisotopic Mass: 229.97499 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7
Molecular Weight: 230.85

Experimental Properties

Melting Point: 214-216
Boiling Point: 376.6°C at 760 mmHg
PSA: 49.69000
LogP: 0.13750

2-Bromo-5-methoxyphenylboronic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

2-Bromo-5-methoxyphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Bromo-5-methoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD622-200mg	2-Bromo-5-methoxyphenylboronic acid	89694-44-0	97%	200mg	74.0CNY	2021-08-04
Chemenu	CM327237-5g	(2-bromo-5-methoxyphenyl)boronic acid	89694-44-0	95%+	5g	$98	2022-08-31
Chemenu	CM327237-10g	(2-bromo-5-methoxyphenyl)boronic acid	89694-44-0	95%+	10g	$182	2022-08-31
Chemenu	CM327237-25g	(2-bromo-5-methoxyphenyl)boronic acid	89694-44-0	95%+	25g	$440	2022-08-31
abcr	AB154235-250 mg	2-Bromo-5-methoxyphenylboronic acid, 97%; .	89694-44-0	97%	250mg	€78.90	2023-05-08
abcr	AB154235-1 g	2-Bromo-5-methoxyphenylboronic acid, 97%; .	89694-44-0	97%	1g	€122.10	2023-05-08
abcr	AB154235-5 g	2-Bromo-5-methoxyphenylboronic acid, 97%; .	89694-44-0	97%	5g	€299.40	2023-05-08
abcr	AB154235-10 g	2-Bromo-5-methoxyphenylboronic acid, 97%; .	89694-44-0	97%	10g	€484.20	2023-05-08
Apollo Scientific	OR1188-250mg	2-Bromo-5-methoxybenzeneboronic acid	89694-44-0		250mg	£30.00	2025-02-19
Apollo Scientific	OR1188-1g	2-Bromo-5-methoxybenzeneboronic acid	89694-44-0		1g	£66.00	2025-02-19

2-Bromo-5-methoxyphenylboronic acid Production Method

Production Method 1

10365-98-7

89694-44-0

Reaction Conditions

1.1 Reagents: Bromine , Silver sulfate Solvents: Ethanol ; rt; 3 - 15 min, rt

Reference

: Mild Silver(I)-Mediated Regioselective Iodination and Bromination of Arylboronic Acids

Al-Zoubi, Raed M.; Hall, Dennis G., Organic Letters, 2010, 12(11), 2480-2483

Production Method 2

10365-98-7

89694-44-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[2-(diphenylphosphinothioyl)phenyl]thioure… Solvents: Dibromomethane , Chloroform-d ; 1 h, rt
1.2 Reagents: 2-Methyl-2-butene ; rt

Reference

: Total Synthesis of (+)-Hinckdentine A: Harnessing Noncovalent Interactions for Organocatalytic Bromination

Ruan, Zhuwei; Wang, Min; Yang, Chen; Zhu, Lili; Su, Zhishan ; et al, JACS Au, 2022, 2(4), 793-800

Production Method 3

10365-98-7

89694-44-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Triphenylphosphine sulfide Solvents: Chloroform-d , Methanol-d ; 1 h, rt

Reference

: A Practical Lewis Base Catalyzed Electrophilic Chlorination of Arenes and Heterocycles

Maddox, Sean M.; Nalbandian, Christopher J.; Smith, Davis E.; Gustafson, Jeffrey L., Organic Letters, 2015, 17(4), 1042-1045